Cas no 107910-69-0 (6-(methylaminomethylidene)cyclohexa-2,4-dien-1-one)

• Product name: 6-(methylaminomethylidene)cyclohexa-2,4-dien-1-one
• CAS No: 107910-69-0
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 1184768

6-(methylaminomethylidene)cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 6-(methylaminomethylidene)cyclohexa-2,4-dien-1-one
• CTK0G2875
• CTK1B9964
• Phenol, 2-[(E)-(methylimino)methyl]-
• salicyl aldehyde N-methylimine
• o-hydroxybenzylidenemethylamine
• Phenol, 2-[(methylimino)methyl]-
• SureCN347114
• SureCN347115
• 2-(N-methyl-iminomethyl)-phenol
• o-(methyliminomethyl)phenol
• AC1OA4BN
• ACMC-20mb8n
• N-methyl-2-hydroxybenzylideneamine
• N-methyl-N-[2-hydroxybenzyliden]amine
• SureCN2731754
• 2-hydroxybenzylidenemethylamine
• CTK0G2875; CTK1B9964; Phenol, 2-[(E)-(methylimino)methyl]-; salicyl aldehyde N-methylimine; o-hydroxybenzylidenemethylamine; Phenol, 2-[(methylimino)methyl]-; SureCN347114; SureCN347115; 2-(N-methyl-iminomethyl)-phenol; o-(methyliminomethyl)phenol; AC1OA4BN; ACMC-20mb8n; N-methyl-2-hydroxybenzylideneamine; N-methyl-N-[2-hydroxybenzyliden]amine; SureCN2731754; 2-hydroxybenzylidenemethylamine;

• Inchi： 1S/C8H9NO/c1-9-6-7-4-2-3-5-8(7)10/h2-6,10H,1H3/b9-6+
• InChI Key： XFDQQADEQRAUEK-RMKNXTFCSA-N
• SMILES： C1(O)=CC=CC=C1/C=N/C

Computed Properties

• Exact Mass: 135.06847

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 236.6±23.0 °C(Predicted)
• PSA: 32.59
• pka: 11.90±0.50(Predicted)